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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498

Essential Safety and Handling Guide for Solvent
Yellow 72

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Solvent Yellow 72. Adherence to these guidelines is critical for
ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Solvent Yellow 72 is provided
below. This information is crucial for safe handling and storage.
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Property

Value

Chemical Name

4-((2-methoxyphenyl)diazenyl)-5-methyl-2-
phenyl-2,4-dihydro-3H-pyrazol-3-one

CAS Number

61813-98-7 / 4645-07-2[1][2][3]

Molecular Formula

C17H16N402[1]

Molecular Weight 308.33 g/mol [2][3]

Appearance Bright yellow powder[4][5]

Solubility Insoluble in water; soluble in organic solvents.[3]
Heat Resistance 200°C[4][5]

Light Fastness 5-6[4][5]

Density

1.24 g/lcm3[4]

Personal Protective Equipment (PPE)

When handling Solvent Yellow 72, it is imperative to use appropriate Personal Protective
Equipment (PPE) to minimize exposure and ensure personal safety. The following PPE is
recommended:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
dust particles and splashes.

o Hand Protection: Chemical-resistant gloves are required. While specific permeation data for
Solvent Yellow 72 is not readily available, it is recommended to use gloves made of
materials such as nitrile or butyl rubber, which offer good resistance to a range of organic
solvents. Always inspect gloves for any signs of degradation or puncture before use.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities of
the powder, a NIOSH-approved respirator should be worn. For dusts, a particulate respirator
(e.g., N95, N100) is recommended. If working with solutions or in situations where vapors
may be generated, an organic vapor cartridge in combination with a particulate filter may be
necessary.
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o Protective Clothing: A lab coat, coveralls, or an apron should be worn to prevent skin contact.
Ensure that the clothing is made of a material that is resistant to chemicals.

Operational Plan for Handling Solvent Yellow 72

Follow these step-by-step procedures for the safe handling of Solvent Yellow 72 in a
laboratory setting.

1. Preparation:

o Ensure the work area is well-ventilated. A chemical fume hood is recommended, especially
when handling the powder or preparing solutions.

e Have an emergency eyewash station and safety shower readily accessible.

o Assemble all necessary PPE and ensure it is in good condition.

» Have spill control materials (e.g., absorbent pads, sand) available in the immediate work
area.

2. Handling the Solid Compound:

» When weighing or transferring the solid powder, do so in a designated area with minimal air
currents to avoid creating dust.

o Use a spatula or other appropriate tool to handle the powder. Avoid direct contact with
hands, even when wearing gloves.

o Keep containers of Solvent Yellow 72 tightly closed when not in use.

3. Preparing Solutions:

* When dissolving Solvent Yellow 72 in a solvent, add the powder slowly to the solvent to
avoid splashing.

o Perform this procedure in a fume hood to minimize inhalation of solvent vapors.

o Clearly label all solutions with the chemical name, concentration, solvent used, and date of
preparation.

4. Post-Handling:

» Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.

e Clean the work area and any equipment used with an appropriate solvent and
decontaminating solution.
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e Properly store any unused Solvent Yellow 72 in a cool, dry, and well-ventilated area away
from incompatible materials.

Disposal Plan

Proper disposal of Solvent Yellow 72 and any associated waste is crucial to prevent
environmental contamination and comply with regulations.

1. Waste Segregation:

« All solid waste contaminated with Solvent Yellow 72 (e.g., weighing paper, contaminated
gloves, absorbent materials) should be collected in a designated, labeled hazardous waste
container.

 Liquid waste containing Solvent Yellow 72 should be collected in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams.

2. Waste Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Solvent Yellow 72".

o Keep waste containers securely closed and store them in a designated secondary
containment area away from general laboratory traffic.

3. Disposal Procedure:

» Disposal of Solvent Yellow 72 waste must be carried out in accordance with all local, state,
and federal regulations.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste. Do not attempt to dispose of this chemical
down the drain or in the regular trash.

Experimental Workflow and Safety

The following diagram illustrates the key stages of working with Solvent Yellow 72, from
preparation to disposal, highlighting the necessary safety measures at each step.
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Caption: Workflow for Safe Handling and Disposal of Solvent Yellow 72.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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